Cas no 693231-81-1 (5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide)

• Product Name: 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide
• CAS No: 693231-81-1
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 3098691
• PubChem ID: 891959
• Update Time: 2025-05-19

5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide Chemical and Physical Properties

Names and Identifiers

• 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide
• G70092
• AKOS001683250
• WAY-325416
• 5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide
• STK915451
• 5-(4-ISOPROPYLPHENOXYMETHYL)-N-(PYRIDIN-3-YL)FURAN-2-CARBOXAMIDE
• HMS1617I12
• 5-{[4-(propan-2-yl)phenoxy]methyl}-N-(pyridin-3-yl)furan-2-carboxamide
• 693231-81-1

• Inchi： 1S/C20H20N2O3/c1-14(2)15-5-7-17(8-6-15)24-13-18-9-10-19(25-18)20(23)22-16-4-3-11-21-12-16/h3-12,14H,13H2,1-2H3,(H,22,23)
• InChI Key： LBOFREDNKUUXQR-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(NC2C=NC=CC=2)=O)O1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 336.14739250Da
• Monoisotopic Mass: 336.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide

Introduction to 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 693231-81-1, identified as 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular structure incorporates a pyridine ring, a furamide moiety, and an isopropyl-substituted phenoxymethyl group, which collectively contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional scaffolds in designing novel therapeutic agents. The presence of the pyridin-3-yl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Furthermore, the 4-isopropylphenoxy moiety may enhance solubility and bioavailability, making it a promising candidate for further investigation.

In the context of current research, compounds like 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide are being explored for their ability to interact with specific biological pathways. For instance, studies have indicated that pyridine derivatives often exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression. The furamide group, known for its bioisosteric properties to amides, may contribute to improved metabolic stability and binding affinity.

The synthesis of this compound involves sophisticated organic chemistry techniques, including nucleophilic substitution reactions and condensation processes. The introduction of the isopropylphenoxy group requires careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

One of the most intriguing aspects of this molecule is its potential role in drug discovery. The combination of a pyridine ring and a furamide moiety creates a versatile platform for further derivatization. Researchers are increasingly interested in modifying such scaffolds to develop lead compounds with enhanced pharmacological properties. For example, structural analogs of 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide have been investigated for their anti-inflammatory and antiviral effects.

The pharmacokinetic profile of this compound is also a subject of interest. The presence of polar functional groups like the furamide moiety can influence solubility and distribution within biological systems. Computational modeling techniques are often employed to predict how such molecules will behave in vivo, providing valuable insights into their potential therapeutic utility.

Furthermore, the compound’s chemical stability under various conditions is crucial for its practical application in pharmaceutical formulations. Studies have examined its degradation pathways under acidic, basic, and neutral conditions, which helps in understanding its shelf life and storage requirements. Such information is essential for ensuring the compound’s efficacy when used in experimental settings or future drug candidates.

Recent publications have begun to explore the synthetic pathways leading to 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide, emphasizing the importance of efficient synthetic routes in drug development. One notable approach involves a multi-step synthesis starting from commercially available precursors, followed by sequential functionalization to introduce the desired substituents. This method has been optimized for scalability and reproducibility, making it suitable for industrial applications.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Initial results suggest that it may exhibit inhibitory effects on certain enzymes relevant to metabolic diseases. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed for new therapeutic applications.

The role of computational chemistry in understanding the behavior of 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide detailed insights into how this molecule interacts with biological targets at an atomic level. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, 5-[(4-isopropylphenoxy)methyl]-N-pyridin-3-yl-2-furamide (CAS no 693231-81-1) represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features offer opportunities for designing novel therapeutic agents with significant implications for human health.